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Introduction

Sophoracarpan A is a naturally occurring pterocarpan, a class of isoflavonoids known for their
diverse biological activities. First identified in the latter half of the 20th century, this compound
represents a unique molecular scaffold within the vast chemical landscape of the Sophora
genus. This technical guide provides a comprehensive overview of the discovery, natural
sources, and chemical properties of Sophoracarpan A, with a focus on the experimental data
available in the scientific literature. Due to a lack of extensive research following its initial
discovery, this guide also highlights the current gaps in knowledge regarding its biological
activity and potential therapeutic applications, presenting an opportunity for future investigation.

Discovery and Natural Sources

Sophoracarpan A was first isolated and identified by a team of researchers led by Takeshi
Kinoshita in 1990.[1] Their work, detailed in the publication "Chemical Studies on Sophora
tomentosa: the Isolation of a New Class of Isoflavonoid,” marked the initial discovery of this
novel pterocarpan.

Natural Source

The sole reported natural source of Sophoracarpan A is the plant Sophora tomentosa, a
pantropical shrub belonging to the Fabaceae family.[1] This plant is commonly known as
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necklacepod or silver bush and is often found in coastal regions.[2] The compound was
isolated from the methanolic extract of the plant material, although the specific part of the plant
used (e.qg., roots, stems, leaves) is not specified in the readily available literature.

Chemical Properties

The structure of Sophoracarpan A was elucidated as 63, 9-dimethoxy-3-hydroxypterocarpan.
[1] Key chemical identifiers and properties are summarized in the table below.

Property Value Reference
] 63, 9-dimethoxy-3-
Chemical Name [1]
hydroxypterocarpan
Molecular Formula C17H1605
CAS Number 1674359-82-0

Experimental Protocols

While the full experimental details from the original 1990 publication by Kinoshita et al. are not
widely accessible, a general methodology for the isolation and characterization of pterocarpans
from Sophora species can be inferred from standard natural product chemistry practices. The

following represents a plausible workflow.

General Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12309328?utm_src=pdf-body-img
https://www.benchchem.com/product/b12309328?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. researchgate.net [researchgate.net]

e 2. Pterocarpans and flavanones from Sophora flavescens displaying potent neuraminidase
inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Sophoracarpan A: A Technical Guide to its Discovery
and Natural Sources]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12309328#discovery-and-natural-sources-of-
sophoracarpan-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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